5-Bromo-2-chloro-3-iodopyridine
Overview
Description
5-Bromo-2-chloro-3-iodopyridine is a compound with the molecular formula C5H2BrClIN . It is a halogenated heterocycle and is considered a valuable potential building block in medicinal chemistry research .
Synthesis Analysis
The synthesis of 5-Bromo-2-chloro-3-iodopyridine has been described in several studies. For instance, one study describes the synthesis of this compound using halogen dance reactions . Another study mentions the use of readily available enones that are first converted into 1,5-dicarbonyls through a two-step Hosomi–Sakurai allylation/oxidative cleavage sequence .Molecular Structure Analysis
The molecular structure of 5-Bromo-2-chloro-3-iodopyridine can be represented by the InChI stringInChI=1S/C5H2BrClIN/c6-3-1-4(8)5(7)9-2-3/h1-2H . The compound has a molecular weight of 318.34 g/mol . Chemical Reactions Analysis
The compound has been used in various chemical reactions. For example, it has been used as an intermediate for the synthesis of pentasubstituted pyridines . Another study mentions its use in the cyclization to the corresponding pyridine using hydroxylamine hydrochloride .Physical And Chemical Properties Analysis
The compound has a molecular weight of 318.34 g/mol . It has a computed XLogP3-AA value of 3.2, indicating its lipophilicity . The compound has no hydrogen bond donors and one hydrogen bond acceptor .Scientific Research Applications
Synthesis of Halogenated Pyridines
5-Bromo-2-chloro-3-iodopyridine can be used in the synthesis of halogenated pyridines . Halogenated pyridines are important building blocks for bioactive medicinal molecules, advanced materials, and organometallic catalysts . They are used as inhibitors of anti-HIV, enzymes, pan-Trk-inhibitors, and PfCDPK1 .
Construction of Supramolecular Frame
Halogenated pyridines, synthesized from 5-Bromo-2-chloro-3-iodopyridine, are key in the construction of supramolecular frames . These frames have a wide range of applications in the field of materials science and nanotechnology.
Dye-Sensitized Solar Cells
Halogenated pyridines are also used in dye-sensitized solar cells . These solar cells are a type of cost-effective solar cell, belonging to the group of thin film solar cells.
Precursors of Organometallic Catalysts
Halogenated pyridines serve as precursors of organometallic catalysts . These catalysts are used in a variety of chemical reactions, including those in the pharmaceutical and petrochemical industries.
Synthesis of 5-Bromopyridyl-2-Magnesium Chloride
5-Bromo-2-chloro-3-iodopyridine may be used in the synthesis of 5-bromopyridyl-2-magnesium chloride via reaction with isopropylmagnesium chloride solution . This compound is a useful reagent in organic synthesis.
Synthesis of 5-Bromo-2-Pyridylzinc Iodide
5-Bromo-2-chloro-3-iodopyridine can be used to synthesize 5-bromo-2-pyridylzinc iodide via treatment with active zinc in tetrahydrofuran . This compound is also a useful reagent in organic synthesis.
Safety and Hazards
Mechanism of Action
Target of Action
5-Bromo-2-chloro-3-iodopyridine is a halogenated pyridine derivative. Halogenated pyridines are generally known to interact with various enzymes and receptors in biological systems due to their structural similarity to pyridine nucleotides, which are involved in numerous biochemical reactions .
Mode of Action
They can undergo nucleophilic substitution reactions, contributing to their reactivity in biological systems .
Pharmacokinetics
The physicochemical properties of the compound, such as its lipophilicity and water solubility, can influence its bioavailability .
Action Environment
The action, efficacy, and stability of 5-Bromo-2-chloro-3-iodopyridine can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by the pH of the environment. Moreover, its stability can be influenced by temperature and exposure to light .
properties
IUPAC Name |
5-bromo-2-chloro-3-iodopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrClIN/c6-3-1-4(8)5(7)9-2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAGGSGCNNVVSII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1I)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrClIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30640054 |
Source
|
| Record name | 5-Bromo-2-chloro-3-iodopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30640054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-chloro-3-iodopyridine | |
CAS RN |
928653-73-0 |
Source
|
| Record name | 5-Bromo-2-chloro-3-iodopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30640054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-2-chloro-3-iodopyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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